Cas no 1548618-33-2 ({1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methanamine)

• Product Name: {1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methanamine
• CAS No: 1548618-33-2
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 6594544
• PubChem ID: 82776157
• Update Time: 2025-05-20

{1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methanamine
• AKOS021094399
• {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine
• EN300-1614811
• 1548618-33-2

• Inchi： 1S/C7H13NO2S/c8-3-6-4-9-7(10-6)1-2-11-5-7/h6H,1-5,8H2
• InChI Key： LIWZXHXODJXTOW-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)OCC(CN)O2

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.8Ų

Additional information on {1,4-dioxa-7-thiaspiro4.4nonan-2-yl}methanamine

Compound CAS No. 1548618-33-2: {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine

The compound with CAS No. 1548618-33-2, commonly referred to as {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of oxygen and sulfur atoms, making it a thiaspiro compound with additional functional groups.

Recent studies have highlighted the potential of {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine in applications ranging from drug delivery systems to advanced materials synthesis. Its structure, which includes a methanamine group attached to the spiro system, provides it with unique electronic and steric properties. These properties make it an ideal candidate for exploring new chemical reactions and developing innovative materials.

One of the most significant advancements in understanding this compound has come from computational chemistry studies. Researchers have employed density functional theory (DFT) calculations to analyze the electronic structure and reactivity of {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine. These studies have revealed that the sulfur atom in the thiaspiro system plays a crucial role in stabilizing the molecule's geometry and influencing its reactivity.

Moreover, experimental work has demonstrated that this compound exhibits interesting behavior in catalytic reactions. For instance, it has been shown to act as an efficient catalyst in the synthesis of certain polymers, where its spiro structure facilitates the formation of strong intermolecular bonds. This finding has opened up new possibilities for its use in polymer chemistry and materials engineering.

The synthesis of {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine involves a multi-step process that combines elements of organic synthesis and spirochemistry. The key steps include the formation of the thiaspiro ring system through sulfur-mediated cyclization reactions followed by functionalization with the methanamine group. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for research and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility characteristics make it suitable for use in solution-based chemical reactions and formulations.

Looking ahead, ongoing research is focused on exploring the biological activity of {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine. Preliminary assays have suggested that it may possess antioxidant properties, which could be harnessed for applications in pharmaceuticals and nutraceuticals. Additionally, its potential as a building block for more complex molecules is being investigated, particularly in the context of drug design and supramolecular chemistry.

In conclusion, {1,4-dioxa-7-thiaspiro[4.4]nonan-2-yl}methanamine (CAS No. 1548618-33-2) is a versatile compound with a rich structural complexity that offers numerous opportunities for scientific exploration and technological innovation. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in various branches of chemistry and materials science.